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An In-depth Guide to the Procurement, Characterization, and Application of a Key Analytical
Standard

Introduction

Arecoline-d5 hydrobromide salt is the deuterated hydrobromide salt of arecoline, a natural
alkaloid found in the nuts of the Areca catechu palm. Arecoline itself is a cholinergic agonist
that has been studied for its potential effects on cognitive function and its role in various
physiological processes.[1][2] For researchers in pharmacology, drug metabolism, and
pharmacokinetics, the deuterated form, Arecoline-d5 hydrobromide salt, serves as an
indispensable tool. Its primary application is as an internal standard in analytical methods,
particularly in liquid chromatography-mass spectrometry (LC-MS), for the precise quantification
of arecoline in biological matrices.[3] This guide provides a comprehensive overview of the
technical aspects of Arecoline-d5 hydrobromide salt, including its availability, price, chemical
properties, and a detailed protocol for its use in a research setting.

Chemical Identity and Properties
e Chemical Name: Arecoline-d5 hydrobromide salt

e Synonyms: ARECOLINE-D5, SAL DE HIDROBROMURO; ARECOLINE-DS,
HYDROBROMIDE SALT[4]
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CAS Number: 131448-18-5[5]

Molecular Formula: CsHsDsNO2-HBr[5]

Molecular Weight: 241.14 g/mol [5]

Appearance: Typically an off-white solid[4]

Price and Availability

The price and availability of Arecoline-d5 hydrobromide salt can vary between suppliers and

are dependent on the quantity and purity required. It is crucial for researchers to source this

analytical standard from reputable suppliers who can provide a comprehensive Certificate of

Analysis (CoA).

. Product Catalog . Available .
Supplier Purity . Price (USD)
Name Number Quantities
Arecoline-D5
Veeprho (Hydrobromid High Purity Inquire Inquire
e Salt)
Santa Cruz Arecoline-d5
Biotechnolog Hydrobromid sc-210198 High Purity Inquire Inquire
y e Salt
Arecoline-d5
LGC _ TRC- _ _ _ _
Hydrobromid High Purity Inquire Inquire
Standards A767002
e Salt
Toronto Arecoline-d5
Research Hydrobromid High Purity Inquire Inquire[6]
Chemicals e Salt

For comparison, the non-deuterated Arecoline hydrobromide is more widely available and

generally less expensive.

© 2026 BenchChem. All rights reserved.

2/11

Tech Support


https://www.scbt.com/p/arecoline-d5-hydrobromide-salt-131448-18-5
https://www.scbt.com/p/arecoline-d5-hydrobromide-salt-131448-18-5
https://www.scbt.com/p/arecoline-d5-hydrobromide-salt-131448-18-5
https://www.guidechem.com/encyclopedia/arecoline-d5-hydrobromide-salt-dic150411.html
https://www.benchchem.com/product/b019083?utm_src=pdf-body
https://www.chemnet.com/CanadaSuppliers/9724/Products-Catalog--134.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

. . Available .
Supplier Product Name Purity . Price (USD)
Quantities
. $4,000.00 (59),
Arecoline
TCI America _ >98.0% 59,259 $15,500.00 (259)
Hydrobromide
[7]
Arecoline
Fisher Scientific ) 98.0+% 5¢ Inquire[8]
Hydrobromide
Arecoline
Biopurify . 95%~99% Inquire Inquire[9]
hydrobromide

Certificate of Analysis (CoA) - A Self-Validating
System

A Certificate of Analysis is a critical document that accompanies any analytical standard,
providing assurance of its identity, purity, and quality. While a specific CoA is lot-dependent, a
typical CoA for Arecoline-d5 hydrobromide salt from a reputable supplier like LGC Standards
or Veeprho would include the following information, ensuring a self-validating system for
experimental protocols.[10][11]

Parameter Specification

Appearance

White to Off-White Solid

Purity (by HPLC)

>98%

Isotopic Purity (d5)

=99 atom % D

Proton NMR (*H NMR)

Conforms to Structure

Mass Spectrometry (MS)

Conforms to Structure

Solubility

Soluble in Methanol

Storage Conditions

2-8°C, Protect from light

Safety and Handling
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The non-deuterated form, Arecoline hydrobromide, is classified as a hazardous substance.[12]
It is harmful if swallowed and may cause skin and eye irritation. Therefore, it is essential to
handle Arecoline-d5 hydrobromide salt with appropriate personal protective equipment
(PPE), including gloves, lab coat, and safety glasses. All handling should be performed in a
well-ventilated area or a fume hood. For detailed safety information, it is crucial to consult the
Safety Data Sheet (SDS) provided by the supplier.

Application: Quantification of Arecoline in
Biological Samples using LC-MS/MS

The primary application of Arecoline-d5 hydrobromide salt is as an internal standard for the
accurate quantification of arecoline in biological samples such as plasma, urine, or tissue
homogenates. The use of a stable isotope-labeled internal standard is the gold standard in
quantitative mass spectrometry as it corrects for variations in sample preparation, injection
volume, and matrix effects.

Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of arecoline using
Arecoline-d5 hydrobromide salt as an internal standard.
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Caption: Workflow for Arecoline Quantification using a Deuterated Internal Standard.

Detailed Experimental Protocol
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This protocol is a synthesized example based on established methodologies for the
quantification of arecoline in biological matrices.

1. Preparation of Stock Solutions and Standards

e Arecoline Stock Solution (1 mg/mL): Accurately weigh 1 mg of arecoline hydrobromide and
dissolve it in 1 mL of methanol.

o Arecoline-d5 Hydrobromide Salt (Internal Standard) Stock Solution (1 mg/mL): Accurately
weigh 1 mg of Arecoline-d5 hydrobromide salt and dissolve it in 1 mL of methanol.

e Working Standard Solutions: Prepare a series of working standard solutions of arecoline by
serial dilution of the stock solution with methanol to achieve a concentration range suitable
for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

« Internal Standard Working Solution (100 ng/mL): Dilute the Arecoline-d5 hydrobromide
salt stock solution with methanol.

2. Sample Preparation

e To 100 pL of the biological sample (e.g., plasma), add 10 pL of the internal standard working
solution (100 ng/mL Arecoline-d5 hydrobromide salt).

e Add 300 pL of acetonitrile (or another suitable protein precipitation agent) to precipitate
proteins.

e Vortex the mixture for 1 minute.

o Centrifuge at 10,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube.

o Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
o Reconstitute the residue in 100 pL of the mobile phase.

o Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.
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. LC-MS/MS Conditions
HPLC System: A standard HPLC system capable of gradient elution.
Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to achieve good separation of arecoline from matrix
components.

Flow Rate: 0.3 mL/min.
Injection Volume: 5 pL.
Mass Spectrometer: A triple quadrupole mass spectrometer.
lonization Mode: Positive electrospray ionization (ESI+).
MRM Transitions:
o Arecoline: Precursor ion (Q1) m/z 156.1 -> Product ion (Q3) m/z 125.1
o Arecoline-d5: Precursor ion (Q1) m/z 161.1 -> Product ion (Q3) m/z 130.1
. Data Analysis
Integrate the peak areas for both arecoline and Arecoline-d5.
Calculate the ratio of the peak area of arecoline to the peak area of Arecoline-d>5.

Construct a calibration curve by plotting the peak area ratio against the concentration of the
arecoline standards.

Determine the concentration of arecoline in the unknown samples by interpolating their peak
area ratios from the calibration curve.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathway Context

While Arecoline-d5 hydrobromide salt is primarily an analytical tool, its non-deuterated
counterpart, arecoline, exerts its biological effects through interaction with muscarinic
acetylcholine receptors. The following diagram illustrates the general signaling pathway of a
Gqg-coupled muscarinic receptor, which is one of the receptor subtypes activated by arecoline.
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Caption: Simplified Gqg-coupled Muscarinic Receptor Signaling Pathway Activated by Arecoline.
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Conclusion

Arecoline-d5 hydrobromide salt is a vital tool for researchers requiring accurate and precise
guantification of arecoline. Its use as an internal standard in LC-MS/MS methods is a prime
example of applying the principles of isotopic dilution for robust analytical measurements. This
guide has provided a comprehensive overview of its procurement, characterization, and a
detailed protocol for its application. By understanding the technical nuances of this analytical
standard, researchers can ensure the integrity and reliability of their experimental data,
ultimately contributing to advancements in pharmacology and related fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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